Isoxazole, 5-(2-ethoxy-2-phenylethyl)-3-methyl-

• CAS No.: 61449-16-9
• Molecular Formula: C14H17NO2
• Molecular Weight: 231.29 g/mol
• IUPAC Name: 5-(2-ethoxy-2-phenylethyl)-3-methyl-1,2-oxazole
• InChI: InChI=1S/C14H17NO2/c1-3-16-14(12-7-5-4-6-8-12)10-13-9-11(2)15-17-13/h4-9,14H,3,10H2,1-2H3
• InChI Key: GPJBFDBHVLBHNT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CC1=CC(=NO1)C)C2=CC=CC=C2

Description

Isoxazole, 5-(2-ethoxy-2-phenylethyl)-3-methyl- is a synthetic organic compound belonging to the isoxazole family. Isoxazoles are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. These compounds are known for their diverse biological activities and are used in various fields, including medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of isoxazole, 5-(2-ethoxy-2-phenylethyl)-3-methyl- typically involves the cyclization of appropriate precursors. One common method is the reaction of α,β-unsaturated carbonyl compounds with hydroxylamine derivatives under acidic or basic conditions. The reaction conditions may vary depending on the specific substituents on the isoxazole ring.

Industrial Production Methods

Industrial production of isoxazole derivatives often involves multi-step synthesis processes, including the preparation of intermediates and their subsequent cyclization. The choice of solvents, catalysts, and reaction conditions is optimized to achieve high yields and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Isoxazole, 5-(2-ethoxy-2-phenylethyl)-3-methyl- can undergo various chemical reactions, including:

Oxidation: Conversion to corresponding oxides using oxidizing agents.

Reduction: Reduction of the isoxazole ring to form dihydroisoxazole derivatives.

Substitution: Electrophilic or nucleophilic substitution reactions at the aromatic ring or side chains.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield isoxazole oxides, while reduction can produce dihydroisoxazole derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for the development of new pharmaceuticals.

Industry: Utilized in the production of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of isoxazole, 5-(2-ethoxy-2-phenylethyl)-3-methyl- involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through the modulation of these targets, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

Isoxazole, 3-methyl-: A simpler isoxazole derivative with similar chemical properties.

Isoxazole, 5-phenyl-3-methyl-: Another isoxazole compound with a phenyl substituent.

Isoxazole, 5-(2-methoxy-2-phenylethyl)-3-methyl-: A closely related compound with a methoxy group instead of an ethoxy group.

Uniqueness

Isoxazole, 5-(2-ethoxy-2-phenylethyl)-3-methyl- is unique due to its specific substituents, which may confer distinct chemical and biological properties. The presence of the ethoxy and phenylethyl groups can influence the compound’s reactivity, solubility, and interactions with biological targets.